4-(1-Butylbenzimidazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one
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Description
4-(1-Butylbenzimidazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one, also known as BBP, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. BBP is a pyrrolidinone derivative that is structurally related to other compounds that have been used as drugs, such as methamphetamine and phencyclidine. However, BBP has not been approved for human use and is primarily used in laboratory experiments.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Research by Bayrak et al. (2009) on the synthesis of new 1,2,4-triazoles from isonicotinic acid hydrazide showed antimicrobial activities, suggesting that compounds with complex heterocyclic structures, like benzimidazole derivatives, could be explored for antimicrobial applications (Bayrak et al., 2009).
Catalytic Activities in Carbon–Carbon Bond Forming
Akkoç et al. (2016) synthesized benzimidazolium salts and their palladium complexes, demonstrating catalytic activity in carbon–carbon bond-forming reactions. This indicates the potential use of benzimidazole derivatives in catalysis and organic synthesis (Akkoç et al., 2016).
Synthesis of Polybenzimidazole and Its Applications
Ma et al. (2010) reported the synthesis of a new aromatic diacid containing a pyridine ring and related polybenzimidazole, highlighting applications in materials science, particularly for high thermal resistance and excellent solubility (Ma et al., 2010).
Anticancer Activity
Hammam et al. (2005) explored novel fluoro-substituted benzo[b]pyran compounds for anti-lung cancer activity, demonstrating the potential of fluorinated compounds in medicinal chemistry and oncology research (Hammam et al., 2005).
High-Temperature Membrane Materials
Kumbharkar et al. (2009) investigated polybenzimidazoles for their applicability as proton exchange and gas separation membrane materials, showing the utility of benzimidazole derivatives in high-performance materials for energy applications (Kumbharkar et al., 2009).
properties
IUPAC Name |
4-(1-butylbenzimidazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN3O/c1-2-3-12-24-19-11-7-5-9-17(19)23-21(24)15-13-20(26)25(14-15)18-10-6-4-8-16(18)22/h4-11,15H,2-3,12-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXOJSHMARNXPTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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